Cas no 1780197-11-6 (8-Fluoroisoquinoline-1-carboxylic acid)

• Product Name: 8-Fluoroisoquinoline-1-carboxylic acid
• CAS No: 1780197-11-6
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• CID: 4615220
• PubChem ID: 82403727
• Update Time: 2025-07-20

8-Fluoroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-fluoroisoquinoline-1-carboxylic acid
• AMY26477
• K10197
• 8-fluoroisoquinoline-1-carboxylicacid
• CS-0448556
• MFCD31729481
• 1780197-11-6
• WS-00944
• 8-Fluoroisoquinoline-1-carboxylic acid

• Inchi： 1S/C10H6FNO2/c11-7-3-1-2-6-4-5-12-9(8(6)7)10(13)14/h1-5H,(H,13,14)
• InChI Key： SIOFYZBIFCNSBR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C=CN=C(C(=O)O)C=21

Computed Properties

• Exact Mass: 191.03825660g/mol
• Monoisotopic Mass: 191.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 8-Fluoroisoquinoline-1-carboxylic acid

Comprehensive Overview of 8-Fluoroisoquinoline-1-carboxylic acid (CAS No. 1780197-11-6): Properties, Applications, and Research Insights

8-Fluoroisoquinoline-1-carboxylic acid (CAS No. 1780197-11-6) is a fluorinated derivative of isoquinoline, a heterocyclic compound with significant relevance in pharmaceutical and material science research. This compound, characterized by the presence of a fluorine atom at the 8-position and a carboxylic acid group at the 1-position, has garnered attention for its unique chemical properties and potential applications. Researchers and industry professionals frequently search for terms like "8-Fluoroisoquinoline-1-carboxylic acid synthesis", "CAS 1780197-11-6 applications", and "fluorinated isoquinoline derivatives", reflecting its growing importance in synthetic chemistry and drug discovery.

The structural features of 8-Fluoroisoquinoline-1-carboxylic acid make it a valuable building block in medicinal chemistry. The fluorine substitution enhances metabolic stability and bioavailability, while the carboxylic acid moiety provides a handle for further functionalization. Recent studies highlight its role in the development of small-molecule inhibitors targeting enzymes like kinases and phosphodiesterases. Searches for "isoquinoline-based drug candidates" and "fluorine in drug design" underscore the compound's alignment with current trends in rational drug design.

From a synthetic perspective, 8-Fluoroisoquinoline-1-carboxylic acid serves as a versatile intermediate. Its CAS number 1780197-11-6 is often referenced in patents and publications describing novel synthetic routes. The compound's crystallinity and solubility profile (frequently searched as "1780197-11-6 solubility") make it suitable for diverse reaction conditions. Recent advancements in transition-metal-catalyzed coupling reactions have expanded its utility in constructing complex molecular architectures.

In material science, the fluoroisoquinoline scaffold contributes to the development of organic electronic materials. Researchers investigating "fluorinated heterocycles for OLEDs" or "isoquinoline-based semiconductors" recognize its potential in tuning electron transport properties. The compound's thermal stability (another frequently searched attribute) enables its incorporation into high-performance polymers and coatings.

Analytical characterization of 8-Fluoroisoquinoline-1-carboxylic acid typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques commonly associated with searches like "CAS 1780197-11-6 characterization". The compound's chromatographic behavior and spectral fingerprints are well-documented in scientific literature, facilitating quality control in research settings.

Environmental and safety considerations for 8-Fluoroisoquinoline-1-carboxylic acid follow standard laboratory protocols. While not classified as hazardous under current regulations, proper handling of fluorinated compounds remains a topic of interest, as seen in searches for "safe handling of fluorinated isoquinolines". The compound's biodegradation pathways and ecotoxicity profile represent active areas of investigation.

The commercial availability of 8-Fluoroisoquinoline-1-carboxylic acid (often searched as "buy 1780197-11-6") has increased with its rising demand. Suppliers typically provide technical data sheets containing information on storage conditions (-20°C recommended), molecular weight (195.16 g/mol), and certificate of analysis parameters—details frequently requested by purchasers.

Future research directions for 8-Fluoroisoquinoline-1-carboxylic acid may explore its potential in bioconjugation chemistry (a trending topic) or as a precursor for PET radiotracers. The compound's compatibility with click chemistry approaches and bioorthogonal reactions positions it well for these emerging applications. Scientific queries about "isoquinoline fluorination patterns" and "carboxylic acid activation methods" reflect the ongoing optimization of its synthetic utility.

In summary, 8-Fluoroisoquinoline-1-carboxylic acid (CAS No. 1780197-11-6) represents a multifaceted compound bridging pharmaceutical innovation and advanced materials development. Its combination of fluorine effects and heterocyclic reactivity continues to inspire research across multiple disciplines, addressing contemporary challenges in targeted therapeutics and functional materials design.